Cas no 791054-53-0 (2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester)

• Product Name: 2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester
• CAS No: 791054-53-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 555467
• PubChem ID: 45097636
• Update Time: 2025-04-19

2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester
• 2-Benzofurancarboxylicacid,5-amino-7-methyl-,ethylester(9CI)
• 791054-53-0
• ethyl 5-amino-7-methylbenzofuran-2-carboxylate

• Inchi： 1S/C12H13NO3/c1-3-15-12(14)10-6-8-5-9(13)4-7(2)11(8)16-10/h4-6H,3,13H2,1-2H3
• InChI Key： OWFQFJXEYHWMAN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=C(C=C(C)C1=2)N

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2.6